![molecular formula C21H24N4O2 B2828184 N-(4-methoxyphenethyl)-3-(5-methyl-1H-benzo[d]imidazol-2-yl)azetidine-1-carboxamide CAS No. 1396851-59-4](/img/structure/B2828184.png)
N-(4-methoxyphenethyl)-3-(5-methyl-1H-benzo[d]imidazol-2-yl)azetidine-1-carboxamide
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Overview
Description
The compound “N-(4-methoxyphenethyl)-3-(5-methyl-1H-benzo[d]imidazol-2-yl)azetidine-1-carboxamide” is a complex organic molecule. It contains several functional groups including a methoxy group, a phenethyl group, a benzimidazole group, and an azetidine group. These functional groups suggest that the compound could have interesting chemical properties and potential applications in fields like medicinal chemistry .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its functional groups. The benzimidazole group is a fused aromatic ring system, which could contribute to the compound’s stability and reactivity. The azetidine ring is a three-membered ring, which could introduce strain into the molecule and affect its reactivity .Chemical Reactions Analysis
The reactivity of this compound would be influenced by its functional groups. The benzimidazole group is aromatic and might participate in electrophilic aromatic substitution reactions. The azetidine ring, due to its strain, might be reactive towards ring-opening reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups and molecular structure. For example, the presence of the benzimidazole group could increase the compound’s stability and potentially its boiling point .Scientific Research Applications
Synthesis and Chemical Properties
Research has explored the synthesis of various chemical compounds related to N-(4-methoxyphenethyl)-3-(5-methyl-1H-benzo[d]imidazol-2-yl)azetidine-1-carboxamide. For instance, the study by Abu‐Hashem, Al-Hussain, and Zaki (2020) synthesized novel compounds by reacting benzofuran-oxy-N-(2-thioxopyrimidine) acetamide with sodium ethoxide, which highlights the versatile nature of related compounds in chemical synthesis (Abu‐Hashem et al., 2020).
Crystal and Molecular Structure Analysis
Another significant area of research is the crystal and molecular structure analysis of related compounds. Richter et al. (2023) reported on the crystal and molecular structures of a closely related compound, providing valuable insights into its structural characteristics (Richter et al., 2023).
Biological and Pharmacological Activities
Research into the biological activities of related compounds has also been conducted. For example, Owton et al. (1995) explored the synthesis of analogues of drugs like rhein, highlighting the potential pharmacological applications of these compounds (Owton et al., 1995). Additionally, studies like those conducted by Ismail et al. (2004) investigated the antiprotozoal properties of related imidazo[1,2-a]pyridines, demonstrating the broad spectrum of biological activities these compounds can possess (Ismail et al., 2004).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-[2-(4-methoxyphenyl)ethyl]-3-(6-methyl-1H-benzimidazol-2-yl)azetidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N4O2/c1-14-3-8-18-19(11-14)24-20(23-18)16-12-25(13-16)21(26)22-10-9-15-4-6-17(27-2)7-5-15/h3-8,11,16H,9-10,12-13H2,1-2H3,(H,22,26)(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FNYSNFCSDDJANJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N=C(N2)C3CN(C3)C(=O)NCCC4=CC=C(C=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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